Cas no 391900-80-4 (Benzenemethanamine, 4-(docosyloxy)-)

Benzenemethanamine, 4-(docosyloxy)- structure
391900-80-4 structure
Product Name:Benzenemethanamine, 4-(docosyloxy)-
CAS No:391900-80-4
MF:C29H53NO
MW:431.73722910881
CID:1501909
Update Time:2024-08-23

Benzenemethanamine, 4-(docosyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-(docosyloxy)-
    • Inchi: 1S/C29H53NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-31-29-24-22-28(27-30)23-25-29/h22-25H,2-21,26-27,30H2,1H3
    • InChI Key: MTFMBSQBAFIFAK-UHFFFAOYSA-N
    • SMILES: C1(CN)=CC=C(OCCCCCCCCCCCCCCCCCCCCCC)C=C1

Computed Properties

  • Exact Mass: 431.41299

Experimental Properties

  • Density: 0.899±0.06 g/cm3(Predicted)
  • Boiling Point: 534.9±25.0 °C(Predicted)
  • PSA: 35.25
  • pka: 9.31±0.10(Predicted)
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